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Compound of Interest

Compound Name: 1-(1-Chloroethyl)pyrrolidin-2-one

Cat. No.: B12440005

Get Quote

Executive Summary
In organic synthesis and drug development, the term "1-(chloroethyl)pyrrolidin-2-one" refers to

one of two distinct structural isomers. The distinction is critical for experimental design:

1-(2-Chloroethyl)pyrrolidin-2-one (Stable Reagent): The commercially available, stable

-chloroalkyl lactam used as a building block for introducing the

-ethylpyrrolidone motif.

1-(1-Chloroethyl)pyrrolidin-2-one (Reactive Intermediate): The unstable

-chloroalkyl lactam (hemiaminal chloride), typically generated in situ from

-vinylpyrrolidone and HCl. It serves as a potent electrophile for

-acyliminium ion chemistry.

This guide primarily characterizes the stable 2-chloroethyl isomer (CAS 51333-90-5) while

providing mechanistic protocols for generating and utilizing the 1-chloroethyl species.
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Part 1: Chemical Identity & Nomenclature[1]
1-(2-Chloroethyl)pyrrolidin-2-one (The Stable Reagent)
This is the standard reagent found in chemical catalogs.

Identifier Value

CAS Number 51333-90-5

IUPAC Name 1-(2-Chloroethyl)pyrrolidin-2-one

Common Synonyms
-(2-Chloroethyl)-2-pyrrolidone; 1-(2-

Chloroethyl)-2-pyrrolidinone; 2-Pyrrolidinoethyl

chloride (incorrect usage, refers to amine); CEP.

Molecular Formula

Molecular Weight 147.60 g/mol

SMILES ClCCN1CCCC1=O

InChI Key CWLYHDWHNFLUEI-UHFFFAOYSA-N

1-(1-Chloroethyl)pyrrolidin-2-one (The Reactive
Intermediate)
This species is rarely isolated due to its susceptibility to hydrolysis and elimination.
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Identifier Value

CAS Number

Not commonly assigned (Transient species);

often indexed under

-vinylpyrrolidone adducts.

Systematic Name 1-(1-Chloroethyl)pyrrolidin-2-one

Synonyms

-(

-Chloroethyl)pyrrolidone; 1-(1-Chloroethyl)-2-

pyrrolidinone; NVP-HCl Adduct.

SMILES CC(Cl)N1CCCC1=O

Functional Class -Haloamide; Hemiaminal chloride.

Part 2: Chemical Properties & Synthesis[1][2][3][4]
Synthesis of 1-(2-Chloroethyl)pyrrolidin-2-one
The stable isomer is synthesized by the chlorination of

-(2-hydroxyethyl)-2-pyrrolidone.

Precursor:

-(2-Hydroxyethyl)-2-pyrrolidone (generated from

-butyrolactone + ethanolamine).[1]

Reagents: Thionyl chloride (

) or Phosphorous pentachloride (

).

Reaction Type: Nucleophilic substitution (

or
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).

Generation of 1-(1-Chloroethyl)pyrrolidin-2-one
The

-isomer is generated via the Markovnikov addition of anhydrous hydrogen chloride to

-vinylpyrrolidone (NVP).

Precursor:

-Vinylpyrrolidin-2-one (NVP) [CAS 88-12-0].

Reagents: Anhydrous

(gas or in dioxane/ether).

Conditions: Strictly anhydrous, low temperature (

to

).

Mechanism: Protonation of the enamide double bond yields an

-acyliminium ion, which is trapped by the chloride ion.

Key Physical Properties (Isomer Comparison)
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Property 1-(2-Chloroethyl) (Stable)
1-(1-Chloroethyl)
(Reactive)

State Liquid or low-melting solid Unstable oil / Solution

Reactivity
Moderate alkylating agent (

)

High electrophilicity (

-like)

Hydrolysis Slow (requires heat/base)
Rapid (forms 2-pyrrolidone +

acetaldehyde)

Storage
Stable at RT (inert

atmosphere)
Use immediately in situ

Part 3: Reactivity & Applications
1-(2-Chloroethyl)pyrrolidin-2-one Applications
This isomer acts as a standard alkyl halide linker.

Drug Synthesis: Used to attach the (2-oxo-1-pyrrolidinyl)ethyl moiety to phenols, amines, or

thiols.

Mechanism: Classical

displacement of the terminal chloride.

Example: Synthesis of pyrrolidone-containing pharmaceutical intermediates (e.g., nootropics

analogs).

1-(1-Chloroethyl)pyrrolidin-2-one Applications
This isomer acts as a precursor to

-acyliminium ions.

-Amidoalkylation: Reacts with nucleophiles (electron-rich aromatics, silyl enol ethers) to
introduce the 1-(pyrrolidin-2-on-1-yl)ethyl group.

Prodrug Design: Can be used to form
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-acyloxyalkyl derivatives (soft alkylation) which are hydrolytically labile.

Visualization: Synthesis & Reactivity Pathways[5]
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Caption: Divergent synthesis and reactivity of alpha-chloro (red path) vs. beta-chloro (green

path) pyrrolidone isomers.

Part 4: Experimental Protocols
Protocol A: Synthesis of 1-(2-Chloroethyl)pyrrolidin-2-
one (Stable)
Objective: Preparation of the stable reagent from commercially available precursors.

Setup: Equip a 250 mL round-bottom flask with a reflux condenser and dropping funnel

under

.

Reagents: Charge

-(2-hydroxyethyl)-2-pyrrolidone (12.9 g, 100 mmol) and dry toluene (50 mL).

Addition: Add thionyl chloride (

, 13.0 g, 110 mmol) dropwise at
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.

Reaction: Warm to room temperature, then reflux for 2 hours. Evolution of

and

gas will be observed (scrub gases).

Workup: Evaporate solvent and excess

under reduced pressure.

Purification: Distill the residue under vacuum (bp approx. 110-115°C at 2 mmHg) to yield a

colorless liquid.

Protocol B: In Situ Generation of 1-(1-
Chloroethyl)pyrrolidin-2-one
Objective: Generation of the reactive electrophile for immediate coupling.

Setup: Flame-dried Schlenk flask under Argon.

Reagents: Dissolve

-vinylpyrrolidin-2-one (NVP, 1.11 g, 10 mmol) in anhydrous dichloromethane (DCM, 20 mL).

Reaction: Bubble anhydrous

gas through the solution at

for 15 minutes, or add 1.0 equivalent of

in dioxane.

Observation: The formation of the 1-chloroethyl species is quantitative but reversible.

Utilization: Add the nucleophile (e.g., an alcohol or electron-rich aromatic) and a Lewis acid

catalyst (if required) immediately to the reaction mixture at low temperature.

Part 5: Safety & Handling
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Vesicant Hazard: Both isomers, particularly the 2-chloroethyl variant, resemble nitrogen

mustard precursors in structure (though less toxic). They are skin irritants and potential

alkylating agents.

Inhalation: Use only in a fume hood. The 1-chloroethyl isomer releases HCl upon hydrolysis.

Moisture Sensitivity:

2-Chloroethyl: Hygroscopic. Store in a desiccator.

1-Chloroethyl: Extremely moisture sensitive. Hydrolyzes instantly to 2-pyrrolidone and

acetaldehyde.

References
Pound, G., et al. (2008).[2] Unexpected reactions associated with the xanthate-mediated

polymerization of N-vinylpyrrolidone. Journal of Polymer Science Part A: Polymer Chemistry,

46(19), 6575-6593. (Discusses NVP hydrolysis and intermediates). [Link]

Reppe, W. (1955). Polyvinylpyrrolidone.[2] Angewandte Chemie, 66(5), 156-157.

(Foundational chemistry of N-vinylpyrrolidone and its acid-catalyzed adducts).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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